Cas no 139139-92-7 (2,2'-Bis(dicyclohexylphosphino)-1,1'-binaphthyl)

• Product Name: 2,2'-Bis(dicyclohexylphosphino)-1,1'-binaphthyl
• CAS No: 139139-92-7
• MF: C₄₄H₅₆P₂
• MW: 646.86297416687
• MDL: MFCD39139927
• CID: 872748
• PubChem ID: 4368621
• Update Time: 2024-11-05

2,2'-Bis(dicyclohexylphosphino)-1,1'-binaphthyl Chemical and Physical Properties

Names and Identifiers

• Phosphine, [1,1'-binaphthalene]-2,2'-diylbis[dicyclohexyl-, (R)-
• (R)-(+)-2,2'-BIS(DICYCLOHEXYLPHOSPHINO)-1,1'-BINAPHTHYL
• 2,2'-BIS(DICYCLOHEXYLPHOSPHINO)-1,1'-BINAPHTHYL
• Dicyclohexyl-[1-(2-dicyclohexylphosphanylnaphthalen-1-yl)naphthalen-2-yl]phosphane
• 2,2'-Bis(dicyclohexylphosphino)-1,1'-binaphthalene
• (R)-2,2'-Bis(dicyclohexylphosphino)-1,1'-binaphthalene
• (+/-)2,2'-bis(dicyclohexylphosphino)-1,1'-binaphthyl
• (S)-2,2'-Bis(dicyclohexylphosphino)-1,1'-binaphthalene
• 139139-92-7
• CS-0146762
• VJVGVDCTJLFWMY-UHFFFAOYSA-N
• (S)-Cy-BINAP
• 121457-42-9
• DTXSID80402467
• MFCD01630804
• (+/-)-2,2'-Bis(dicyclohexylphosphino)-1,1'-binaphthyl
• 1,1'-(1R)-[1,1'-Binaphthalene]-2,2'-diylbis[1,1-dicyclohexyl]-phosphine
• (R)-(+)-2,2/'-BIS(DICYCLOHEXYLPHOSPHINO)-1,1/'-BINAPHTHYL
• E81885
• DB-009477
• 1,1'-(1S)-[1,1'-Binaphthalene]-2,2'-diylbis[1,1-dicyclohexyl]-phosphine
• CS-0146765
• (S)-(+)-2,2'-Bis(dicyclohexylphosphino)-1,1'-binaphthyl,
• 213774-71-1
• (R)-Cy-BINAP
• SCHEMBL160594
• E81886
• (S)-2,2''-Bis(dicyclohexylphosphino)-1,1''-binaphthalene
• 2,2'-Bis(dicyclohexylphosphino)-1,1'-binaphthyl

• MDL： MFCD39139927
• Inchi： 1S/C44H56P2/c1-5-19-35(20-6-1)45(36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)46(37-23-9-3-10-24-37)38-25-11-4-12-26-38/h13-18,27-32,35-38H,1-12,19-26H2
• InChI Key： VJVGVDCTJLFWMY-UHFFFAOYSA-N
• SMILES： P(C1=CC=C2C=CC=CC2=C1C1=C2C=CC=CC2=CC=C1P(C1CCCCC1)C1CCCCC1)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 646.38572578 g/mol
• Monoisotopic Mass: 646.38572578 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 46
• Rotatable Bond Count: 7
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 646.9
• XLogP3: 12.4
• Topological Polar Surface Area: 0